Cas no 1637310-58-7 (tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate)

• Product Name: tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate
• CAS No: 1637310-58-7
• MF: C₁₃H₁₉BrN₂O₂S
• MW: 347.271161317825
• CID: 4611868
• Update Time: 2025-06-15

tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate
• tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate

• Inchi： 1S/C13H19BrN2O2S/c1-7(2)10-9-8(19-11(14)15-9)6-16(10)12(17)18-13(3,4)5/h7,10H,6H2,1-5H3/t10-/m0/s1
• InChI Key： GNWLEKDKXLQJHA-JTQLQIEISA-N
• SMILES： S1C2CN(C(OC(C)(C)C)=O)[C@@H](C(C)C)C=2N=C1Br

Additional information on tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate

Introduction to Tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate (CAS No. 1637310-58-7)

Tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1637310-58-7, belongs to the pyrrolo[3,4-d][1,3]thiazole scaffold, a structural motif known for its broad spectrum of biological activities. The presence of a tert-butyl group at the 1-position and a (4S)-configuration at the 4-position of the pyrrole ring introduces unique steric and electronic properties that make this molecule a promising candidate for further exploration in drug discovery.

The pyrrolo[3,4-d][1,3]thiazole core is a fused bicyclic system consisting of a pyrrole ring linked to a thiazole ring. This structural configuration has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The bromo substituent at the 2-position of the pyrrole ring further enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions and other synthetic transformations. Additionally, the propan-2-yl group at the 4-position introduces a branched alkyl moiety, which can influence both the solubility and metabolic stability of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic scaffolds. The pyrrolo[3,4-d][1,3]thiazole scaffold has been particularly noted for its potential in addressing various diseases, including cancer and infectious disorders. The compound tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate represents an advanced derivative of this scaffold that has been designed to optimize pharmacokinetic properties while maintaining potent biological activity.

One of the most compelling aspects of this compound is its stereochemical configuration. The (4S)-configuration at the 4-position of the pyrrole ring suggests that this enantiomer may exhibit enhanced selectivity over its racemic counterpart. Stereoisomers are known to exhibit different biological profiles due to their distinct interactions with chiral biological targets. The precise stereochemistry of this compound makes it an attractive candidate for structure-based drug design and rational optimization efforts.

The tert-butyl carboxylate moiety at the 5-position serves multiple purposes in terms of molecular design. It not only provides a site for further derivatization but also contributes to the overall solubility and stability of the molecule. This group can be readily modified through hydrolysis or enzymatic cleavage to yield more water-soluble analogs or to introduce additional functional groups for targeted drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate. Modern synthetic strategies often involve multi-step sequences that incorporate stereoselective transformations to ensure high enantiomeric purity. These methods have been instrumental in accessing novel derivatives with improved pharmacological profiles.

The biological activity of this compound has been preliminarily explored in several in vitro assays. Initial studies suggest that it exhibits promising properties as an inhibitor of certain kinases and other enzymes implicated in cancer progression. The bromo substituent at the 2-position is particularly noteworthy as it can serve as a handle for further derivatization via palladium-catalyzed cross-coupling reactions. Such reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks.

The propan-2-yl group at the 4-position may also contribute to the pharmacokinetic properties of the compound by influencing its metabolic clearance rates. Alkyl substituents are known to modulate lipophilicity and solubility characteristics, which are critical factors in determining drug bioavailability and efficacy. By carefully tuning these substituents, chemists can optimize both potency and pharmacokinetic behavior.

In conclusion,tert-butyl (4S)-2-bromo-4-(propan-2-yl)-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate represents a structurally intricate and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it an exciting candidate for further development into novel therapeutic agents. As our understanding of heterocyclic chemistry continues to evolve，this type of compound will undoubtedly play an important role in future drug discovery efforts.